Cas no 84460-69-5 (3,7-Diethyl-10,10a-dihydro-4aH-phenothiazine)

• Product Name: 3,7-Diethyl-10,10a-dihydro-4aH-phenothiazine
• CAS No: 84460-69-5
• MF: C₁₆H₁₉NS
• MW: 257.39376282692
• CID: 1091627
• PubChem ID: 72710282
• Update Time: 2025-04-26

3,7-Diethyl-10,10a-dihydro-4aH-phenothiazine Chemical and Physical Properties

Names and Identifiers

• 3,7-Diethyl-10,10a-dihydro-4aH-phenothiazine
• 84460-69-5
• 3,7-diethyl-4a,10a-dihydro-10H-phenothiazine

• Inchi： 1S/C16H19NS/c1-3-11-5-7-13-15(9-11)18-16-10-12(4-2)6-8-14(16)17-13/h5-10,13,15,17H,3-4H2,1-2H3
• InChI Key： CUVZXVBLBXHDHS-UHFFFAOYSA-N
• SMILES： S1C2C=C(CC)C=CC=2NC2C=CC(CC)=CC12

Computed Properties

• Exact Mass: 257.12382078g/mol
• Monoisotopic Mass: 257.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 3,7-Diethyl-10,10a-dihydro-4aH-phenothiazine

3,7-Diethyl-10,10a-Dihydro-4aH-Phenothiazine (CAS No. 84460-69-5): A Comprehensive Overview

3,7-Diethyl-10,10a-dihydro-4aH-phenothiazine (CAS No. 84460-69-5) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of phenothiazines, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent advancements in the research and development of 3,7-Diethyl-10,10a-dihydro-4aH-phenothiazine.

Chemical Structure and Synthesis

3,7-Diethyl-10,10a-dihydro-4aH-phenothiazine is characterized by its unique molecular structure, which includes a phenothiazine core with two ethyl substituents at the 3 and 7 positions. The phenothiazine ring system is a tricyclic heterocycle consisting of a benzene ring fused with a thiazine ring. The presence of the ethyl groups imparts specific physical and chemical properties to the compound, making it an interesting candidate for various applications.

The synthesis of 3,7-Diethyl-10,10a-dihydro-4aH-phenothiazine typically involves multi-step reactions starting from readily available starting materials. One common approach is the condensation of 2-chloroaniline with diethyl malonate followed by cyclization and reduction steps to form the desired product. Recent advancements in synthetic methodologies have focused on improving the yield and purity of the final compound while minimizing environmental impact.

Biological Properties and Mechanisms of Action

3,7-Diethyl-10,10a-dihydro-4aH-phenothiazine has been extensively studied for its biological activities. One of its key properties is its ability to modulate various cellular processes through interactions with specific receptors and enzymes. Research has shown that this compound exhibits potent antioxidant and anti-inflammatory effects, making it a promising candidate for the treatment of oxidative stress-related diseases such as neurodegenerative disorders and chronic inflammatory conditions.

In addition to its antioxidant properties, 3,7-Diethyl-10,10a-dihydro-4aH-phenothiazine has been found to possess neuroprotective effects. Studies have demonstrated that it can reduce neuronal damage caused by ischemia-reperfusion injury and protect against neurotoxicity induced by various agents such as amyloid-beta peptides. These findings suggest that this compound may have therapeutic potential in conditions such as Alzheimer's disease and stroke.

Clinical Applications and Research Advances

The potential clinical applications of 3,7-Diethyl-10,10a-dihydro-4aH-phenothiazine are currently being explored through preclinical studies and early-stage clinical trials. Preclinical studies have shown promising results in animal models of neurodegenerative diseases, where the compound has been effective in reducing oxidative stress and inflammation while improving cognitive function.

In recent years, there has been a growing interest in developing novel drug delivery systems to enhance the bioavailability and efficacy of 3,7-Diethyl-10,10a-dihydro-4aH-phenothiazine. Nanotechnology-based approaches such as liposomes and nanoparticles have shown promise in improving the pharmacokinetic properties of this compound. These delivery systems can protect the drug from degradation in the gastrointestinal tract and enhance its uptake by target tissues.

Safety and Toxicology

The safety profile of 3,7-Diethyl-10,10a-dihydro-4aH-phenothiazine is an important consideration for its potential therapeutic use. Preclinical toxicology studies have generally shown that this compound is well-tolerated at therapeutic doses with minimal side effects. However, further research is needed to fully understand its long-term safety profile and potential interactions with other drugs.

In conclusion, 3,7-Diethyl-10,10a-dihydro-4aH-phenothiazine (CAS No. 84460-69-5) is a promising compound with a wide range of biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility. As more data becomes available from preclinical studies and clinical trials, it is likely that this compound will play an increasingly important role in the development of novel treatments for various diseases.